Cas no 15400-44-9 (5-Pyrimidinecarboxylicacid, 4-(dimethylamino)-2-(methylthio)-, ethyl ester)
15400-44-9 structure
Product Name:5-Pyrimidinecarboxylicacid, 4-(dimethylamino)-2-(methylthio)-, ethyl ester
CAS No:15400-44-9
MF:C10H15N3O2S
MW:241.310000658035
CID:173395
PubChem ID:295762
Update Time:2025-04-19
5-Pyrimidinecarboxylicacid, 4-(dimethylamino)-2-(methylthio)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 5-Pyrimidinecarboxylicacid, 4-(dimethylamino)-2-(methylthio)-, ethyl ester
- ethyl 4-(dimethylamino)-2-methylsulfanylpyrimidine-5-carboxylate
- 4-Dimethylamino-2-methylmercapto-pyrimidincarbonsaeure-(5)-ethylester
- 4-dimethylamino-2-methylsulfanyl-pyrimidine-5-carboxylic acid ethyl ester
- 4-Dimethylamino-2-methylthio-5-pyrimidincarbonsaeure-ethylester
- AC1L6OV4
- ethyl 4-(dimethylamino)-2-methylthiopyrimidine-5-carboxylate
- NSC165368
- SBB099455
- STL170162
- NSC-165368
- DTXSID50304308
- Z275141498
- 7N-522S
- 15400-44-9
- ethyl4-(dimethylamino)-2-(methylsulfanyl)pyrimidine-5-carboxylate
- CS-0290461
- ethyl 4-(dimethylamino)-2-(methylsulfanyl)pyrimidine-5-carboxylate
- Ethyl 4-(dimethylamino)-2-(methylthio)pyrimidine-5-carboxylate
- ethyl 4-(dimethylamino)-2-(methylsulfanyl)-5-pyrimidinecarboxylate
- AKOS000554708
-
- Inchi: 1S/C10H15N3O2S/c1-5-15-9(14)7-6-11-10(16-4)12-8(7)13(2)3/h6H,5H2,1-4H3
- InChI Key: SWFRATAVGJNRKK-UHFFFAOYSA-N
- SMILES: S(C)C1=NC=C(C(=O)OCC)C(=N1)N(C)C
Computed Properties
- Exact Mass: 241.08865
- Monoisotopic Mass: 241.088
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 80.6Ų
Experimental Properties
- Density: 1.22
- Boiling Point: 375.4°C at 760 mmHg
- Flash Point: 180.8°C
- Refractive Index: 1.56
- PSA: 55.32
5-Pyrimidinecarboxylicacid, 4-(dimethylamino)-2-(methylthio)-, ethyl ester Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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